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Compound of Interest

Compound Name: ZM39923 hydrochloride

Cat. No.: B1662117 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core inhibitory activity of ZM39923 hydrochloride
on Janus kinase 3 (JAK3). It provides a comprehensive overview of its potency, selectivity, and

mechanism of action, supported by quantitative data, detailed experimental protocols, and

visual diagrams of key biological and experimental processes.

Introduction to ZM39923 Hydrochloride
ZM39923 hydrochloride is a potent and selective inhibitor of Janus tyrosine kinase 3 (JAK3),

a critical enzyme in the signaling pathways of several cytokines essential for lymphocyte

development and function.[1][2] Due to its targeted action, ZM39923 has been investigated as

a tool compound for studying the role of JAK3 in immune responses and as a potential

therapeutic agent for autoimmune disorders.

An important characteristic of ZM39923 is its nature as a prodrug. In neutral buffer conditions

(pH 7.43, 25°C), it undergoes degradation with a half-life of approximately 36 minutes to form

the active metabolite ZM449829.[1][2] This active form exhibits a similar inhibitory profile

against JAK3.[3][4]

Quantitative Inhibitory Activity and Selectivity
The inhibitory potency of ZM39923 hydrochloride has been quantified against JAK3 and a

panel of other kinases to assess its selectivity. The data, presented in pIC50 and IC50 values,
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is summarized in the tables below. A higher pIC50 value indicates greater potency.

Table 1: Inhibitory Potency of ZM39923 Hydrochloride against Various Kinases

Target Kinase pIC50 IC50 (nM)

JAK3 7.1[1][2][5][6][7][8] 79[7][9][10]

JAK1 4.4[1][2][4] 40,000[9]

EGFR 5.6[1][2] 2,400[9]

CDK4 < 5.0[1][2] > 10,000[9]

Table 2: Inhibitory Potency against Other Targets

Target IC50 (nM) Conditions

TGM2 10[5][6][8] -

Factor XIIIa 25[9] In the absence of DTT

The data clearly indicates that ZM39923 hydrochloride is a potent inhibitor of JAK3 with

significant selectivity over other kinases such as JAK1, EGFR, and CDK4.[1][2][9]

Mechanism of Action: Inhibition of the JAK-STAT
Signaling Pathway
JAK3 plays a crucial role in the Janus kinase/signal transducers and activators of transcription

(JAK-STAT) signaling pathway, which is initiated by the binding of cytokines to their receptors.

ZM39923 exerts its inhibitory effect by blocking the ATP-binding site of JAK3, thereby

preventing the phosphorylation and activation of downstream STAT proteins. This disruption of

the signaling cascade ultimately inhibits the transcription of target genes involved in immune

cell proliferation and differentiation.
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JAK-STAT Signaling Pathway Inhibition by ZM39923
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Workflow for In Vitro Kinase Inhibition Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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